Cas no 2287313-64-6 (7-chloro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole)

• Product Name: 7-chloro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole
• CAS No: 2287313-64-6
• MF: C₁₁H₁₃ClN₄
• MW: 236.70072054863
• CID: 6038843
• PubChem ID: 165846434
• Update Time: 2025-06-10

7-chloro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6749385
• 7-chloro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole
• 2287313-64-6

• Inchi： 1S/C11H13ClN4/c1-15-5-8(6-15)7-16-11-9(12)3-2-4-10(11)13-14-16/h2-4,8H,5-7H2,1H3
• InChI Key： SMQXNIZPUBVCMF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N(CC1CN(C)C1)N=N2

Computed Properties

• Exact Mass: 236.0828741g/mol
• Monoisotopic Mass: 236.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34Ų

Additional information on 7-chloro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole

7-Chloro-1-[(1-Methylazetidin-3-Yl)Methyl]-1H-1,2,3-Benzotriazole: A Comprehensive Overview

In the realm of organic chemistry, the compound 7-chloro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole (CAS No. 2287313-64-6) stands out as a fascinating molecule with potential applications in various fields. This compound is a derivative of the benzotriazole family, which has gained significant attention due to its versatile properties and structural diversity. The presence of a chlorine substituent at the 7th position and a methylazetidine group at the 1st position introduces unique electronic and steric effects, making this compound a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of benzotriazole derivatives in areas such as pharmaceuticals, agricultural chemicals, and materials science. The benzotriazole ring system is known for its ability to act as a coordinating ligand, which can enhance the stability and bioavailability of metal complexes. In this compound, the chlorine atom at position 7 plays a crucial role in modulating the electronic properties of the molecule, potentially influencing its reactivity and selectivity in various chemical reactions.

The methylazetidine group attached to the benzotriazole ring adds another layer of complexity to this molecule. Azetidine, being a four-membered ring with one nitrogen atom, is known for its rigidity and ability to form hydrogen bonds. The presence of a methyl group further enhances the steric bulk around the nitrogen atom, which could be advantageous in designing molecules with specific pharmacokinetic profiles. Recent research has shown that such groups can improve the bioavailability and metabolic stability of drugs, making this compound a promising candidate for drug development.

From an environmental perspective, benzotriazole derivatives have been studied for their potential as antifungal agents and plant growth regulators. The combination of a chlorine substituent and a methylazetidine group in this compound may confer it with novel biological activities that warrant further investigation. For instance, preliminary studies suggest that this compound could exhibit potent activity against certain fungal pathogens, making it a potential candidate for agricultural applications.

In terms of synthesis, the preparation of 7-chloro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the benzotriazole core, followed by functionalization at specific positions to introduce substituents such as chlorine and methylazetidine groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring high yields and purity.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. For example, benzotriazole derivatives are known to exhibit excellent UV-absorbing properties due to their conjugated aromatic systems. The incorporation of a chlorine atom and a methylazetidine group could further enhance these properties, potentially leading to novel materials for use in coatings, plastics, and electronics.

From a computational chemistry standpoint, molecular modeling studies have provided valuable insights into the electronic structure and conformational preferences of this compound. These studies have revealed that the molecule adopts specific conformations that maximize intramolecular interactions, such as hydrogen bonding between the azetidine nitrogen and other functional groups. Such insights are crucial for understanding the compound's behavior in different chemical environments and for designing analogs with improved properties.

In conclusion, 7-chloro-1-[(1-methylazetidin-3-yl)methyl]-1H-1,2,3-benzotriazole (CAS No. 2287313-64-6) is a versatile compound with immense potential across multiple disciplines. Its unique combination of functional groups offers opportunities for innovation in pharmaceuticals, agriculture, and materials science. As research continues to uncover its full range of applications and properties, this compound is poised to play a significant role in advancing modern chemistry.